N-(4-fluorophenyl)-2-((4-(2-oxo-2-(phenethylamino)ethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C21H20FN3O2S2/c22-16-6-8-17(9-7-16)24-20(27)14-29-21-25-18(13-28-21)12-19(26)23-11-10-15-4-2-1-3-5-15/h1-9,13H,10-12,14H2,(H,23,26)(H,24,27)
• InChI Key: PXVDDGVEGSHJCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C21H20FN3O2S2
• Molecular Weight: 429.5 g/mol

Description

N-(4-fluorophenyl)-2-((4-(2-oxo-2-(phenethylamino)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H20FN3O2S2 and its molecular weight is 429.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial Activity

  Compounds synthesized from derivatives similar to the target chemical have been evaluated for their antimicrobial activity against various bacterial and fungal strains. For instance, a series of sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide showed promising antimicrobial properties against Gram-negative and Gram-positive bacteria, as well as fungi such as Aspergillus niger and Candida albicans (Badiger et al., 2013).

• Anticancer Activity

  Thiazole-based compounds, including those structurally related to the target molecule, have been synthesized and tested for their anticancer activities. For example, novel fluoro-substituted benzo[b]pyran compounds have shown anti-lung cancer activity, highlighting the potential of fluoro-substituted compounds in cancer treatment (Hammam et al., 2005).

• Synthesis of Heterocyclic Compounds

  The target chemical structure serves as a basis for the synthesis of diverse heterocyclic compounds. These compounds are further explored for various pharmacological activities, including their potential as anticancer agents. The synthesis and evaluation of N-phenylacetamide derivatives containing 4-arylthiazole moieties demonstrated significant antibacterial activities and provided insights into the structure-activity relationship of these compounds (Lu et al., 2020).

• Optoelectronic Properties

  The incorporation of thiazole-based structures into polythiophenes has been investigated for their optoelectronic properties. These studies aim to develop materials with potential applications in electronic and photonic devices, highlighting a different aspect of the chemical's utility beyond biological activities (Camurlu & Guven, 2015).